1-(2,2-dimethylpropanoyl)-4-phenylpiperazine

• IUPAC Name: 2,2-dimethyl-1-(4-phenylpiperazin-1-yl)propan-1-one
• InChI: InChI=1S/C15H22N2O/c1-15(2,3)14(18)17-11-9-16(10-12-17)13-7-5-4-6-8-13/h4-8H,9-12H2,1-3H3
• InChI Key: RUJIJJCLMFJKEE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)C2=CC=CC=C2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

1-(2,2-dimethylpropanoyl)-4-phenylpiperazine, also known as DMPP, is a piperazine derivative that has gained significant attention in scientific research due to its potential therapeutic applications. DMPP is a small molecule with a molecular weight of 281.4 g/mol and a chemical formula of C17H22N2O.

Mechanism of Action

The mechanism of action of 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine is not fully understood. However, it is believed that 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine exerts its anti-cancer and anti-inflammatory effects through the inhibition of NF-κB signaling. NF-κB is a transcription factor that plays a crucial role in the regulation of genes involved in inflammation and cancer. 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has been shown to inhibit the activation of NF-κB, leading to the suppression of inflammatory and cancer-related genes.
Biochemical and Physiological Effects
1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has been shown to have several biochemical and physiological effects. In vitro studies have shown that 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine inhibits the growth of cancer cells and induces apoptosis. 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has also been shown to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines. Additionally, 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has been shown to have antioxidant properties, protecting cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine is its relatively simple synthesis method. 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine can be synthesized in a laboratory setting with ease, making it readily available for scientific research. Additionally, 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has been shown to have low toxicity, making it a safe candidate for in vitro and in vivo experiments.
However, there are also limitations to the use of 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine in lab experiments. One limitation is the lack of understanding of its mechanism of action. The exact molecular targets of 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine are not fully understood, making it challenging to design experiments to study its effects. Additionally, 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has poor solubility in water, making it challenging to administer in vivo.

Future Directions

For the study of 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine include its potential as an anti-cancer agent, its use in the treatment of inflammatory diseases, and its potential as a treatment for oxidative stress-related diseases.

Synthesis Methods

The synthesis of 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine involves the reaction of 1-(2,2-dimethylpropanoyl)piperazine with benzaldehyde in the presence of an acid catalyst. The reaction proceeds through a condensation reaction, resulting in the formation of 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine with a yield of approximately 70%. The synthesis method is relatively simple and can be performed in a laboratory setting with ease.

Scientific Research Applications

1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has been studied extensively for its potential therapeutic applications. One of the primary areas of interest is its potential as an anti-cancer agent. 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro. Additionally, 1-(2,2-dimethylpropanoyl)-4-phenylpiperazine has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.